Cas no 68886-07-7 (2-(2-fluoro-4-hydroxyphenyl)acetic acid)

• Product Name: 2-(2-fluoro-4-hydroxyphenyl)acetic acid
• CAS No: 68886-07-7
• MF: C₈H₇FO₃
• MW: 170.137786149979
• MDL: MFCD09027748
• CID: 502944
• Update Time: 2025-06-12

2-(2-fluoro-4-hydroxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-hydroxyphenylacetic acid
• Benzeneacetic acid, 2-fluoro-4-hydroxy-
• 2-(2-fluoro-4-hydroxyphenyl)acetic acid
• 4-Hydroxy-2-fluorophenylacetic acid
• 2-Fluoro-4-hydroxyphenylaceticacid
• (2-fluoro-4-hydroxyphenyl)acetic acid
• PubChem4194
• KSC352Q0P
• YBHJEGWOCHZSGY-UHFFFAOYSA-N
• FCH863667
• CL8759
• BBL103607
• STL557417
• RP23222
• AS00528
• PC500449

• MDL： MFCD09027748
• Inchi： 1S/C8H7FO3/c9-7-4-6(10)2-1-5(7)3-8(11)12/h1-2,4,10H,3H2,(H,11,12)
• InChI Key： YBHJEGWOCHZSGY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.423

2-(2-fluoro-4-hydroxyphenyl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 2-(2-fluoro-4-hydroxyphenyl)acetic acid

2-(2-Fluoro-4-hydroxyphenyl)acetic Acid: An Overview of CAS No. 68886-07-7

2-(2-Fluoro-4-hydroxyphenyl)acetic acid, also known by its CAS number 68886-07-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro-substituted phenyl ring and a hydroxyl group, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-(2-fluoro-4-hydroxyphenyl)acetic acid is defined by the presence of a carboxylic acid group attached to a substituted phenyl ring. The fluoro substitution at the 2-position and the hydroxyl group at the 4-position are key functional groups that influence the compound's physicochemical properties and biological activity. These features make it an attractive candidate for various pharmaceutical applications, particularly in the development of drugs targeting specific biological pathways.

Recent studies have highlighted the potential of 2-(2-fluoro-4-hydroxyphenyl)acetic acid in several therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties, which can be attributed to its ability to modulate key inflammatory mediators such as cytokines and prostaglandins. This makes it a promising candidate for the development of new anti-inflammatory drugs, especially for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(2-fluoro-4-hydroxyphenyl)acetic acid has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves multiple pathways, such as inducing apoptosis and suppressing angiogenesis, which are crucial for cancer progression. These findings suggest that 2-(2-fluoro-4-hydroxyphenyl)acetic acid could be a valuable lead compound in the development of novel anticancer therapies.

The pharmacokinetic properties of 2-(2-fluoro-4-hydroxyphenyl)acetic acid have also been extensively studied. Its high solubility in water and low molecular weight make it suitable for oral administration, which is a desirable feature for drug development. Furthermore, its stability under physiological conditions ensures that it remains active in the body for an extended period, enhancing its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-fluoro-4-hydroxyphenyl)acetic acid in human subjects. Preliminary results have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide strong evidence for the potential of this compound as a safe and effective treatment option for various diseases.

In conclusion, 2-(2-fluoro-4-hydroxyphenyl)acetic acid (CAS No. 68886-07-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of new drugs targeting inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for innovative treatments in these critical areas.